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  4. 2-[[5-[3-(1,3-Dioxobenzo[de]isoquinolin-2-yl)propyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide
2-[[5-[3-(1,3-Dioxobenzo[de]isoquinolin-2-yl)propyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide 2-[[5-[3-(1,3-Dioxobenzo[de]isoquinolin-2-yl)propyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide
Brand Name: Vulcanchem
CAS No.: 315239-14-6
VCID: VC0380875
InChI: InChI=1S/C28H26N6O3S/c1-2-14-33-23(31-32-28(33)38-18-24(35)30-17-19-7-5-13-29-16-19)12-6-15-34-26(36)21-10-3-8-20-9-4-11-22(25(20)21)27(34)37/h2-5,7-11,13,16H,1,6,12,14-15,17-18H2,(H,30,35)
SMILES: C=CCN1C(=NN=C1SCC(=O)NCC2=CN=CC=C2)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
Molecular Formula: C28H26N6O3S
Molecular Weight: 526.6g/mol

2-[[5-[3-(1,3-Dioxobenzo[de]isoquinolin-2-yl)propyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide

CAS No.: 315239-14-6

Main Products

VCID: VC0380875

Molecular Formula: C28H26N6O3S

Molecular Weight: 526.6g/mol

2-[[5-[3-(1,3-Dioxobenzo[de]isoquinolin-2-yl)propyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide - 315239-14-6

CAS No. 315239-14-6
Product Name 2-[[5-[3-(1,3-Dioxobenzo[de]isoquinolin-2-yl)propyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide
Molecular Formula C28H26N6O3S
Molecular Weight 526.6g/mol
IUPAC Name 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(pyridin-3-ylmethyl)acetamide
Standard InChI InChI=1S/C28H26N6O3S/c1-2-14-33-23(31-32-28(33)38-18-24(35)30-17-19-7-5-13-29-16-19)12-6-15-34-26(36)21-10-3-8-20-9-4-11-22(25(20)21)27(34)37/h2-5,7-11,13,16H,1,6,12,14-15,17-18H2,(H,30,35)
Standard InChIKey IZQHPDWJANCAFT-UHFFFAOYSA-N
SMILES C=CCN1C(=NN=C1SCC(=O)NCC2=CN=CC=C2)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
Canonical SMILES C=CCN1C(=NN=C1SCC(=O)NCC2=CN=CC=C2)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
PubChem Compound 2894646
Last Modified Nov 11 2021
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